Cas no 412029-31-3 (1H-Indole-6,7-diol (9CI))
1H-Indole-6,7-diol (9CI) structure
Product Name:1H-Indole-6,7-diol (9CI)
CAS No:412029-31-3
MF:C8H7NO2
MW:149.146682024002
CID:1017524
PubChem ID:21243239
Update Time:2025-04-20
1H-Indole-6,7-diol (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-6,7-diol (9CI)
- 1H-indole-6,7-diol
- DTXSID00611574
- 412029-31-3
- SCHEMBL1875458
- AKOS006332440
-
- Inchi: 1S/C8H7NO2/c10-6-2-1-5-3-4-9-7(5)8(6)11/h1-4,9-11H
- InChI Key: NLCITBUDQXHLLX-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC2C=CNC=21)O
Computed Properties
- Exact Mass: 149.047678466g/mol
- Monoisotopic Mass: 149.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 56.2Ų
1H-Indole-6,7-diol (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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